![molecular formula C20H22N4O4 B2997392 4-(3-((6-Methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)-1-phenylpyrrolidin-2-one CAS No. 2034435-85-1](/img/structure/B2997392.png)
4-(3-((6-Methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)-1-phenylpyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-((6-Methoxypyridazin-3-yl)oxy)pyrrolidine-1-carbonyl)-1-phenylpyrrolidin-2-one is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Synthesis and Biological Activity
Synthesis of Enantiopure Bicyclic Compounds : The diastereoselective addition of lithiated methoxyallene to chiral cyclic nitrones leads to the formation of N-hydroxy pyrrolidines, which further cyclize to yield bicyclic 1,2-oxazines. These compounds are pivotal in the development of enantioselective synthetic strategies for producing pyrrolidine derivatives, showcasing the chemical versatility of pyrrolidine-based structures similar to the compound (Pulz et al., 2003).
Pyrrolo[1,2-c][1,3]oxazin-1-ones Synthesis : A study developed a nucleophilic addition-cyclization process for synthesizing functionalized pyrido- and pyrrolo[1,2-c][1,3]oxazin-1-ones. This method highlights the potential for creating complex heterocyclic structures with significant regioselectivities and diastereoselectivities, indicating the vast synthetic applications of pyrrolidine derivatives (Han et al., 2019).
Antimicrobial Activity of Pyrrolidine Derivatives : Novel 4-pyrrolidin-3-cyanopyridine derivatives have been synthesized and tested for their antimicrobial activity against various bacteria. This research underscores the potential of pyrrolidine and pyridine derivatives in developing new antimicrobial agents (Bogdanowicz et al., 2013).
Alphavbeta3 Antagonists for Osteoporosis : A potent alphavbeta3 antagonist has been identified, showcasing an excellent in vitro profile and significant efficacy in in vivo models of bone turnover. This compound's development for clinical use underscores the therapeutic potential of pyrrolidine derivatives in treating osteoporosis (Hutchinson et al., 2003).
Electrochromic Polymers Based on Pyrrolidines : Research on dithienylpyrroles-based electrochromic polymers, including pyrrolidine units, has led to the development of high-contrast electrochromic devices (ECDs). These findings highlight the material science applications of pyrrolidine derivatives, particularly in creating devices with significant optical property changes under electrical stimulus (Su et al., 2017).
Properties
IUPAC Name |
4-[3-(6-methoxypyridazin-3-yl)oxypyrrolidine-1-carbonyl]-1-phenylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O4/c1-27-17-7-8-18(22-21-17)28-16-9-10-23(13-16)20(26)14-11-19(25)24(12-14)15-5-3-2-4-6-15/h2-8,14,16H,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCAUBIQUSSQXAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1)OC2CCN(C2)C(=O)C3CC(=O)N(C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.